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Compound of Interest

Compound Name:
(3-Nitro-phenyl)-propynoic acid

ethyl ester

CAS No.: 35283-09-1

Cat. No.: B3382707

Get Quote

Executive Summary
This guide serves as a technical whitepaper and advanced safety protocol for Ethyl 3-(3-

nitrophenyl)propiolate.[1] Unlike standard Safety Data Sheets (SDS) which often provide

generic data, this document analyzes the compound's specific reactivity profile as an electron-

deficient acetylenic ester.[1][2]

Target Audience: Medicinal Chemists, Process Safety Engineers, and Chemical Biology

Researchers.[1][2]

Part 1: Chemical Constitution & Molecular
Architecture[1][2]
Identity & Physicochemical Profile
This compound is a "privileged intermediate" in organic synthesis, combining a deactivated

aromatic ring with a highly reactive alkynyl ester.[1][2]
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Parameter Technical Specification

Chemical Name Ethyl 3-(3-nitrophenyl)prop-2-ynoate

CAS Number
Research Grade (Analogous to 2216-94-6,

specific isomer often custom synthesized)

Molecular Formula

Molecular Weight 219.20 g/mol

Structure Description
Internal alkyne flanked by an ethyl ester and a

meta-nitrobenzene ring.[1]

Physical State
Crystalline Solid (Predicted MP: 65–85 °C

based on nitro-cinnamate analogs).[1][2]

Solubility
Soluble in DCM, EtOAc, DMSO.[1][2] Sparingly

soluble in water.[1][2][3]

Structural Reactivity Logic
The molecule possesses two "warheads" that dictate its safety and utility:

The Michael Acceptor (

): The ester group withdraws electron density from the alkyne.[1][2]

The Nitro Group (

): Located at the meta position, it further withdraws electron density via induction (

effect), making the

-carbon of the alkyne hyper-electrophilic.[1]
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Implication: This compound reacts faster with nucleophiles (biological thiols, amines) than

unsubstituted phenylpropiolates.[1][2] It is a potent skin sensitizer.[1][2]

Part 2: Hazard Identification & Toxicology (The
"Electrophilic Vector")[1][2]
Critical Hazards (GHS Classification Derived)

Skin Sensitization (Category 1A): High risk.[1][2] The compound covalently binds to cysteine

residues in skin proteins via conjugate addition.[1][2]

Skin/Eye Irritation (Category 2A): Direct vesicant action upon contact.[1][2]

Specific Target Organ Toxicity (Single Exposure): Respiratory irritation if dust is inhaled.[1][2]

The "Hidden" Hazard: Energetic Potential
While not a high-explosive, the combination of a Nitro group and an Alkyne creates a molecule

with positive enthalpy of formation.[1][2]

Risk: Exothermic decomposition upon heating.[1][2]

Restriction: Do NOT distill residues to dryness.[1][2] Use column chromatography for

purification.[1][2]

Part 3: Operational Handling & Storage Protocols[1]
[2]
Protocol: Reagent Preparation (Self-Validating System)

Objective: Prepare a stock solution without generating dust or hydrolyzing the ester.

Validation Step: Visual clarity check and NMR verification of ester integrity.[1][2]
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Step-by-Step Methodology:

PPE Setup: Double nitrile gloves (0.11 mm min), lab coat, and goggles (face shield

recommended if handling >5g).[1][2]

Weighing:

Do not use metal spatulas.[1][2] Traces of iron/copper can catalyze alkyne decomposition

or cyclo-trimerization over time.[1][2] Use porcelain or PTFE-coated tools.[1][2]

Weigh inside a fume hood using an anti-static gun to prevent powder dispersal.[1][2]

Solubilization:

Dissolve in anhydrous solvent (DCM or DMSO).[1][2]

Causality: Water traces promote ester hydrolysis to the free acid (3-(3-nitrophenyl)propiolic

acid), which is unstable and can decarboxylate explosively.[1]

Storage: Store under Argon at -20°C.

Diagram: Stability & Degradation Logic
This diagram illustrates the pathways of degradation if handling protocols are violated.[2]
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Figure 1: Degradation pathways showing the risk of hydrolysis leading to decarboxylation and

pressure buildup.[1][4]

Part 4: Emergency Response & Waste
Management[1][2]
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Scenario Immediate Action Scientific Rationale

Skin Contact
Wash with soap/water for 15

mins.[1] Do not use ethanol.

Ethanol increases skin

permeability, driving the

lipophilic alkyne deeper into

the dermis where it sensitizes

Langerhans cells.[1][2]

Spill (Solid)

Cover with wet

sand/vermiculite.[1][2] Scoop

with plastic tools.

Avoids dust generation and

static discharge.[1][2][5][6]

Waste Disposal
Dissolve in acetone; treat with

dilute NaOH/cysteine.[1][2]

Chemical Quench: The

cysteine thiol nucleophile

reacts with the alkyne,

neutralizing the electrophilic

hazard before incineration.[1]

[2]

Part 5: Synthetic Utility & Application Context
The "Click" Chemistry Vector
This compound is extensively used in 1,3-Dipolar Cycloadditions to synthesize triazoles (drug

scaffolds).[1][2] The electron-withdrawing nitro group accelerates this reaction compared to

standard phenylpropiolates.[1]

Heterocycle Synthesis Workflow
The following diagram details the reaction of this propiolate with hydrazine derivatives to form

pyrazolones, a common drug development pathway.
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Ethyl 3-(3-nitrophenyl)propiolate
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Figure 2: Mechanistic pathway for heterocycle synthesis.[1][2] The nitro group enhances the

rate of Step 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3382707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

